Cas no 35013-72-0 (Biotin NHS)

Biotin NHS (N-Hydroxysuccinimide ester of biotin) is a reactive derivative of biotin designed for efficient biotinylation of biomolecules. Its key advantage lies in the NHS ester group, which enables selective conjugation to primary amines (e.g., lysine residues or N-termini of proteins) under mild aqueous conditions, forming stable amide bonds. This reagent is widely used in affinity labeling, pull-down assays, and diagnostic applications due to its high specificity for streptavidin/avidin binding. The spacer arm between biotin and the NHS ester minimizes steric hindrance, ensuring optimal interaction with streptavidin. It is soluble in polar aprotic solvents (e.g., DMF, DMSO) and offers consistent reactivity, making it a reliable tool for bioconjugation workflows.
Biotin NHS structure
Biotin NHS structure
Product Name:Biotin NHS
CAS No:35013-72-0
MF:C14H19N3O5S
MW:341.38276219368
MDL:MFCD00078531
CID:54355
PubChem ID:24895479
Update Time:2025-06-07

Biotin NHS Chemical and Physical Properties

Names and Identifiers

    • (+)-Biotin N-hydroxysuccinimide ester
    • N-Succinimidyl D-Biotinate
    • NHS-Biotin
    • (+)-Biotin N-succinimidyl ester
    • (+)-Biotin-NHS Ester
    • (2,5-dioxopyrrolidin-1-yl) 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoate
    • 2,5-Dioxopyrrolidin-1-yl 5-((3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanoate
    • 3-(4-HYDROXY-PHENYL)-PROPIONIC ACID-OSU
    • Biotin N-?hydroxysuccinimide
    • Biotin-nhs
    • Biotin-NHS (+)-Biotin N-hydroxysuccinimide ester
    • Biotin-N-hydroxysuccinimide
    • D-Biotin-Osu
    • D-Biotinyl-OSu
    • N-Succinimido (+)-Bi
    • N-Succinimido (+)-Biotin
    • N-Succinimidyl D-Biotin (Biotin-OSu)
    • (+)-Biotin N-succinimidyl ester,d-Biotin NHS es
    • 2,5-Dioxopyrrolidin-1-yl 5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanoate
    • Biotin N-hydroxysuccinimide ester
    • Biotinyl-N-hydroxy-succinimide
    • BNHS
    • d-Biotin NHS ester
    • D-biotin N-hydroxysuccinimide ester
    • N-(D-Biotinyloxy)succinimide
    • N-hydroxysuccinimide-biotin
    • N-Hydroxysuccinimidobiotin
    • D-Biotin N-Succinimidyl Ester
    • Biotin NHS
    • Biotin-OSu
    • BHSE
    • YMXHPSHLTSZXKH-RVBZMBCESA-N
    • 30M534A3CQ
    • D-biotin-N-hydroxysuccinimide ester
    • Biotinyl N-hydroxysuccinimide Ester
    • C14H19N3O5S
    • (+)-Biotin N-hydro
    • Biotin-NHS ester
    • Biotine-OSu
    • 1-((5-(2-Oxohexahydro-1H-thieno(3,4-d)imidazol-4-yl)p
    • (+)-Biotin-NHS
    • EX-A4440
    • KBioSS_002493
    • A874800
    • 2,5-Dioxopyrrolidin-1-yl 5-((4S)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanoate
    • 1-((5-(2-Oxohexahydro-1H-thieno(3,4-d)imidazol-4-yl)pentanoyl)oxy)-2,5-pyrrolidinedione
    • 6aR-Hexahydro-2-oxo-2,5-dioxo-1-pyrrolidinyl ester-1H-thieno[3aS,4-d]imidazole-4S-pentanoic acid
    • KBioGR_002486
    • KBio2_007622
    • 2,5-Dioxo-1-pyrrolidinyl 5-[(3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanoate
    • DTXSID40956451
    • 2,5-dioxopyrrolidin-1-yl 5-[(3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanoate
    • 35013-72-0
    • CS-5714
    • UNII-30M534A3CQ
    • 5-(2-Oxo-hexahydro-thieno[3,4-d]imidazol-6-yl)-pentanoic acid 2,5-dioxo-pyrrolidin-1-yl ester
    • Biotin N-hydroxysuccinimide
    • 2,5-Pyrrolidinedione,1-[[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]oxy]-
    • MFCD00078531
    • (+)-Biotin-NHS;BIOTIN-NHS
    • (+)-Biotin N-hydroxysuccinimide ester, >=98% (HPLC), powder
    • N-Succinimido-(+)-biotin
    • W-202435
    • biotin succinimidyl ester
    • (+)-Biotin N-hydroxysuccinimide ester, >=95% (HPLC)
    • NS00015119
    • AKOS016001971
    • NSC-345668
    • KBio2_002486
    • succinimidyl d-biotin
    • CHEMBL3781011
    • SCHEMBL9482151
    • KBio3_002964
    • cMAP_000066
    • 2,5-PYRROLIDINEDIONE, 1-((5-(HEXAHYDRO-2-OXO-1H-THIENO(3,4-D)IMIDAZOL-4-YL)-1-OXOPENTYL)OXY)-, (3AS-(3A.ALPHA.,4.BETA.,6A.ALPHA.))-
    • 2,5-Dioxopyrrolidin-1-yl-5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanoate
    • BP-22106
    • KBio2_005054
    • BCP09329
    • GS-6559
    • SCHEMBL81912
    • NSC 345668
    • HY-D0802
    • DA-35029
    • 2,5-dioxopyrrolidin-1-yl 5-((3aS,4S,6aR)-3a,6a-dimethyl-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanoate
    • S0491
    • MDL: MFCD00078531
    • Inchi: 1S/C14H19N3O5S/c18-10-5-6-11(19)17(10)22-12(20)4-2-1-3-9-13-8(7-23-9)15-14(21)16-13/h8-9,13H,1-7H2,(H2,15,16,21)/t8-,9-,13-/m0/s1
    • InChI Key: YMXHPSHLTSZXKH-RVBZMBCESA-N
    • SMILES: S1C[C@H]2[C@@H]([C@@H]1CCCCC(=O)ON1C(CCC1=O)=O)NC(N2)=O

Computed Properties

  • Exact Mass: 341.10500
  • Monoisotopic Mass: 341.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 525
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 9
  • XLogP3: -0.2
  • Topological Polar Surface Area: 130

Experimental Properties

  • Color/Form: White powder
  • Density: 1.4500
  • Melting Point: 140°C(lit.)
  • Boiling Point: No data available
  • Flash Point: No data available
  • Refractive Index: 1.616
  • Solubility: DMF: ≤50 mg/mL Stable for at least one month in dry DMF
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
  • PSA: 130.11000
  • LogP: 0.91490
  • Solubility: Not determined

Biotin NHS Security Information

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Biotin NHS Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:35013-72-0)BIOTIN-NHS
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Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
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Amadis Chemical Company Limited
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(CAS:35013-72-0)Biotin NHS
Order Number:A874800
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Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:44
Price ($):223.0
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Biotin NHS Related Literature

Additional information on Biotin NHS

Biotin NHS: A Comprehensive Overview

Biotin NHS, also known by its CAS number 35013-72-0, is a versatile and widely used compound in the fields of biochemistry, molecular biology, and biotechnology. Its full name is N-hydroxysuccinimide ester of biotin, and it plays a crucial role in various biochemical applications due to its unique properties and reactivity. This article delves into the structure, applications, and recent advancements associated with Biotin NHS.

Biotin, a water-soluble B-vitamin (vitamin B7), is essential for various metabolic processes in the human body. However, Biotin NHS is a modified form of biotin that has been chemically derivatized to include an N-hydroxysuccinimide (NHS) group. This modification significantly enhances its reactivity, making it an ideal reagent for conjugation reactions with primary amines, such as those found on proteins or other biomolecules.

The structure of Biotin NHS consists of a biotin moiety linked to an NHS ester group via a methylene bridge. The NHS group is highly reactive and forms stable amide bonds with primary amines under mild conditions, typically in the presence of a coupling agent like DCC (dicyclohexylcarbodiimide) or EDCl (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide). This reactivity makes Biotin NHS a cornerstone in the preparation of biotinylated proteins, antibodies, and other biomolecules for use in immunoassays, diagnostics, and research.

One of the most significant applications of Biotin NHS is in the field of immunoassays, particularly in the development of enzyme-linked immunosorbent assays (ELISAs). By conjugating biotin to antibodies or antigens, researchers can create highly sensitive and specific assays for detecting target molecules in biological samples. The interaction between biotin and streptavidin (or avidin), which forms one of the strongest non-covalent interactions in biology, is exploited to amplify signals in these assays.

Recent advancements have expanded the utility of Biotin NHS beyond traditional applications. For instance, researchers have developed novel methods for site-specific conjugation using genetically encoded tags that recognize biotinylation enzymes. This approach allows for precise modification of proteins at specific sites, enhancing the functionality and stability of biotherapeutics.

In addition to immunoassays, Biotin NHS has found applications in drug delivery systems. By conjugating biotinated molecules to drug carriers such as nanoparticles or liposomes, researchers can target specific tissues or cells with high precision. This targeted delivery not only improves therapeutic efficacy but also reduces side effects associated with conventional drug delivery methods.

The development of novel bioconjugates using Biotin NHS has also contributed to advancements in diagnostics and therapeutics. For example, biotinated aptamers—short nucleic acid sequences with high affinity for specific targets—are being explored for their potential in detecting diseases at an early stage or delivering drugs directly to diseased cells.

Moreover, Biotin NHS plays a critical role in the preparation of protein arrays and microarrays. These arrays enable high-throughput screening of protein interactions and are widely used in proteomics research. The ability to immobilize proteins on solid surfaces via biotinylation has revolutionized the way scientists study complex biological systems.

Despite its widespread use, researchers continue to explore ways to improve the efficiency and specificity of Biotin NHS conjugation reactions. Recent studies have focused on optimizing reaction conditions, developing new coupling agents with enhanced stability and selectivity, and minimizing side reactions that can reduce yields or compromise product quality.

In conclusion, Biotin NHS (CAS No. 35013-72-0) remains an indispensable tool in modern biochemical research and industry applications. Its unique properties and versatility continue to drive innovation across diverse fields such as diagnostics, therapeutics development, and proteomics research. As scientific advancements progress, we can expect even more sophisticated applications for this remarkable compound.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:35013-72-0)BIOTIN-NHS
sfd16722
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:35013-72-0)Biotin NHS
A874800
Purity:99%
Quantity:25g
Price ($):223.0
Email